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Compound of Interest

Compound Name: 13(E)-Docosenol

Cat. No.: B8262279

Essential Safety and Handling of 13(E)-Docosenol

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for the handling of 13(E)-Docosenol, a long-chain fatty alcohol. While a specific
Safety Data Sheet (SDS) for 13(E)-Docosenol is not publicly available, the following guidance
is based on information for the structurally similar compound n-docosanol (behenyl alcohol)
and the general safety profile of long-chain fatty alcohols.

Chemical Information:

Identifier Value

Chemical Name 13(E)-Docosenol

Synonyms (E)-13-Docosen-1-ol, Brassidyl alcohol
CAS Number 5634-26-4

Molecular Formula C22H440

Molecular Weight 324.58 g/mol

Physical State Solid[1][2]

Personal Protective Equipment (PPE)
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Based on the safety profiles of similar long-chain fatty alcohols, standard laboratory PPE is
recommended to minimize exposure and ensure safety. Long-chain fatty alcohols (C18 and
above) are generally considered to have low toxicity and are not typically skin irritants or
sensitizers.[3][4] However, some sources indicate the potential for mild eye irritation.

Recommended PPE for Handling 13(E)-Docosenol.:

PPE Category Item Specification Purpose

] o To prevent skin
Hand Protection Gloves Nitrile or latex gloves
contact.

To protect eyes from
. Safety Glasses or . ,
Eye Protection Gooal ANSI Z87.1 certified dust particles and
oggles
a4 potential splashes.

To protect clothing
Body Protection Laboratory Coat Standard and skin from

accidental spills.

Recommended when

handling the powder
) ) Dust Mask or ] )
Respiratory Protection ) N95 or equivalent outside of a fume
Respirator
hood to prevent

inhalation of dust.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is crucial for maintaining the integrity of
13(E)-Docosenol and ensuring a safe laboratory environment.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Work in a well-
ventilated area, preferably within a chemical fume hood, especially when handling the
powdered form to avoid dust generation.

» Weighing and Transfer: Use appropriate tools (e.g., spatula, weigh boat) to handle the solid
material. Avoid creating dust. If heating is required, do so slowly and in a controlled manner
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in appropriate glassware.

o Solution Preparation: When dissolving the solid, add the solvent to the solid slowly and stir to

mix.

o Spill Management: In case of a spill, isolate the area. For small spills of the solid, gently
sweep up the material, avoiding dust generation, and place it in a sealed container for
disposal. For larger spills, follow your institution's hazardous material spill response protocol.

o Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage Conditions:

Parameter Recommendation Rationale

To maintain chemical stability

Temperature Freezer (-20°C)[1] ]
and prevent degradation.
] ) ) To prevent contamination and
Container Tightly sealed container , _
exposure to air and moisture.
, _ To ensure a safe storage
Location Well-ventilated, dry area

environment.

Disposal Plan

Proper disposal of 13(E)-Docosenol and its containers is essential to prevent environmental

contamination and comply with regulations.

Disposal Guidelines:
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Waste Type

Disposal Method

Unused 13(E)-Docosenol

Dispose of as chemical waste in accordance
with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Materials (e.g., gloves, weigh

boats)

Place in a sealed, labeled container and dispose

of as chemical waste.

Empty Containers

Rinse thoroughly with an appropriate solvent.
The empty container can then be disposed of
according to institutional guidelines, which may

include recycling or regular trash disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for the safe handling of 13(E)-

Docosenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Docosenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8262279#personal-protective-equipment-for-
handling-13-e-docosenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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